Cas no 2034485-23-7 (N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide)

• Product Name: N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide
• CAS No: 2034485-23-7
• MF: C₁₅H₁₃F₃N₂O₂S₂
• MW: 374.401131391525
• CID: 5379936
• Update Time: 2025-10-30

N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide

• Inchi： 1S/C15H13F3N2O2S2/c16-15(17,18)22-11-5-3-10(4-6-11)13-20(7-9-24-13)14(21)19-12-2-1-8-23-12/h1-6,8,13H,7,9H2,(H,19,21)
• InChI Key： YKQQALGJXIOGTC-UHFFFAOYSA-N
• SMILES： S1CCN(C(NC2SC=CC=2)=O)C1C1=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide

N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034485-23-7, known as N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiazolidine ring system, a thiophene substituent, and a trifluoromethoxy group. These structural features contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery. The presence of the thiazolidine ring in this compound provides a rigid framework that can enhance bioavailability and stability. Additionally, the trifluoromethoxy group is known to impart electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity. This makes the compound a promising candidate for various biological assays, particularly in the context of enzyme inhibition and receptor binding studies.

The thiophene moiety in this compound adds another layer of complexity to its structure. Thiophene derivatives are well-documented for their ability to engage in π-π interactions, which can be advantageous in designing molecules with specific pharmacokinetic profiles. Furthermore, the integration of a 4-(trifluoromethoxy)phenyl group introduces steric and electronic diversity, potentially enhancing the compound's selectivity in binding assays.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. The synthesis strategy often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules, thereby facilitating their large-scale production for research purposes.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been evaluated as a lead compound for anti-inflammatory and anti-cancer drug development. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a valuable tool for exploring therapeutic interventions. Additionally, preliminary studies suggest that this compound may exhibit anti-proliferative activity against certain cancer cell lines, warranting further investigation into its efficacy and safety profiles.

Beyond pharmacological applications, this compound has also found relevance in materials science. The unique electronic properties imparted by its structure make it a candidate for use in organic electronics. For instance, it has been explored as a component in organic field-effect transistors (OFETs), where its ability to modulate charge transport properties could enhance device performance.

Recent research has also focused on understanding the environmental impact of this compound. Given its complex structure and potential use in pharmaceuticals and materials, assessing its biodegradability and toxicity is crucial. Studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to evaluate its long-term environmental fate and potential risks.

In conclusion, N-thiophen-2-yl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazolidine-3-carboxamide represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.